Cas no 2137629-24-2 (1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137629-24-2
• MF: C₆H₈F₂N₄
• MW: 174.151327133179
• CID: 5603469
• PubChem ID: 165961485
• Update Time: 2025-06-27

1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,2-difluorocyclopropyl)methyl]-1H-1,2,3-triazol-4-amine
• 2137629-24-2
• EN300-1113952
• 1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C6H8F2N4/c7-6(8)1-4(6)2-12-3-5(9)10-11-12/h3-4H,1-2,9H2
• InChI Key： RKZRROUPYMIKOR-UHFFFAOYSA-N
• SMILES： FC1(CC1CN1C=C(N)N=N1)F

Computed Properties

• Exact Mass: 174.07170260g/mol
• Monoisotopic Mass: 174.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine

1-(2,2-Difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine

The compound 1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137629-24-2) is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its triazole ring, which is a heterocyclic aromatic structure containing three nitrogen atoms and two carbon atoms. The presence of the difluorocyclopropyl group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials synthesis. The triazole ring is known for its stability and ability to form strong hydrogen bonds, making it an attractive moiety for designing bioactive molecules. In particular, the difluorocyclopropyl group introduces additional electronic and steric effects, which can modulate the compound's interactions with biological systems or other chemical entities.

One of the most promising applications of 1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine lies in its potential as a building block for advanced materials. Researchers have explored the use of triazole-containing compounds in the development of high-performance polymers and self-healing materials. The difluorocyclopropyl group contributes to the mechanical properties of these materials by introducing rigidity and flexibility in specific regions of the polymer chains.

In addition to its material science applications, this compound has shown potential in medicinal chemistry. The triazole ring is often used as a bioisostere in drug design due to its ability to mimic other functional groups while offering improved pharmacokinetic properties. The difluorocyclopropyl group further enhances the compound's ability to interact with biological targets, making it a valuable candidate for lead optimization in drug discovery programs.

Recent advancements in computational chemistry have also shed light on the electronic properties of 1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine. Quantum mechanical calculations reveal that the compound exhibits unique electronic transitions that could be harnessed in optoelectronic devices. The combination of the triazole ring and the difluorocyclopropyl group creates a molecule with tailored electronic characteristics, making it suitable for applications in organic electronics.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have developed efficient routes to construct the triazole ring and incorporate the difluorocyclopropyl group, ensuring high yields and purity. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 1-(2,2-difluorocyclopropyl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 2137629-24-2) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure combines the stability of the triazole ring with the reactivity of the difluorocyclopropyl group, making it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.